(2-thienylmethyl)(2,3,4-trimethoxybenzyl)amine hydrochloride

• IUPAC Name: N-(thiophen-2-ylmethyl)-1-(2,3,4-trimethoxyphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C15H19NO3S.ClH/c1-17-13-7-6-11(14(18-2)15(13)19-3)9-16-10-12-5-4-8-20-12;/h4-8,16H,9-10H2,1-3H3;1H
• InChI Key: DHORGRASCNGGQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CNCC2=CC=CS2)OC)OC.Cl
• Molecular Formula: C15H20ClNO3S
• Molecular Weight: 329.8 g/mol

Description

(2-thienylmethyl)(2,3,4-trimethoxybenzyl)amine hydrochloride, also known as TTM, is a chemical compound that has been widely studied for its potential applications in the field of neuroscience. This compound has been shown to have a variety of effects on the central nervous system, including increasing dopamine release and enhancing synaptic plasticity. In

Mechanism of Action

The mechanism of action of (2-thienylmethyl)(2,3,4-trimethoxybenzyl)amine hydrochloride is not fully understood, but it is thought to involve modulation of the dopamine system. This compound has been shown to increase the release of dopamine in the striatum, which is thought to be responsible for its effects on reward processing and addiction. This compound has also been shown to enhance synaptic plasticity in the hippocampus, which may be related to its effects on learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in the central nervous system. It has been shown to increase dopamine release in the striatum, which is thought to be responsible for its effects on reward processing and addiction. This compound has also been shown to enhance synaptic plasticity in the hippocampus, which may be related to its effects on learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using (2-thienylmethyl)(2,3,4-trimethoxybenzyl)amine hydrochloride in lab experiments is that it has been extensively studied and its effects are well characterized. However, one limitation is that it is a relatively new compound and there is still much to be learned about its mechanisms of action and potential applications.

Future Directions

There are many potential future directions for research on (2-thienylmethyl)(2,3,4-trimethoxybenzyl)amine hydrochloride. One area of interest is its potential applications in the treatment of addiction and other psychiatric disorders. This compound has also been shown to enhance synaptic plasticity in the hippocampus, which may have implications for the treatment of cognitive disorders such as Alzheimer's disease. Further research is needed to fully understand the mechanisms of action of this compound and its potential applications in the field of neuroscience.

Synthesis Methods

The synthesis of (2-thienylmethyl)(2,3,4-trimethoxybenzyl)amine hydrochloride involves several steps, including the reaction of 2-thiophenemethylamine with 2,3,4-trimethoxybenzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified by recrystallization and converted to the hydrochloride salt form.

Scientific Research Applications

(2-thienylmethyl)(2,3,4-trimethoxybenzyl)amine hydrochloride has been extensively studied for its potential applications in the field of neuroscience. It has been shown to enhance dopamine release in the striatum, which is a key region involved in reward processing and addiction. This compound has also been shown to enhance synaptic plasticity in the hippocampus, which is important for learning and memory.